Cas no 2306447-10-7 (Cholic Acid AMCA Blue Amide)

• Product Name: Cholic Acid AMCA Blue Amide
• CAS No: 2306447-10-7
• MF: C₃₆H₄₉NO₈
• MW: 623.776171445847
• CID: 5164986
• Update Time: 2025-05-26

Cholic Acid AMCA Blue Amide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-acetic acid, 4-methyl-2-oxo-7-[[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• Cholic Acid AMCA Blue Amide

• Inchi： 1S/C36H49NO8/c1-18(5-10-31(41)37-21-6-7-23-19(2)24(16-32(42)43)34(44)45-29(23)15-21)25-8-9-26-33-27(17-30(40)36(25,26)4)35(3)12-11-22(38)13-20(35)14-28(33)39/h6-7,15,18,20,22,25-28,30,33,38-40H,5,8-14,16-17H2,1-4H3,(H,37,41)(H,42,43)/t18-,20+,22-,25-,26+,27+,28-,30+,33+,35+,36-/m1/s1
• InChI Key： KYQIGEQITCPHJL-HLBSVZJGSA-N
• SMILES： C1(=O)OC2=CC(NC(=O)CC[C@@H](C)[C@@H]3[C@]4([C@@H](O)C[C@]5([H])[C@]6(C)[C@]([H])(C[C@@H](O)[C@@]5([H])[C@]4([H])CC3)C[C@H](O)CC6)C)=CC=C2C(C)=C1CC(O)=O

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 836.1±65.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)

Additional information on Cholic Acid AMCA Blue Amide

Research Briefing on Cholic Acid AMCA Blue Amide (CAS: 2306447-10-7): Recent Advances and Applications

Cholic Acid AMCA Blue Amide (CAS: 2306447-10-7) is a fluorescently labeled bile acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound combines the structural features of cholic acid, a primary bile acid, with the fluorescent AMCA (7-amino-4-methylcoumarin-3-acetic acid) blue dye, enabling its use as a powerful tool for studying bile acid transport, metabolism, and receptor interactions. Recent studies have explored its potential in drug discovery, diagnostic imaging, and understanding metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Cholic Acid AMCA Blue Amide as a high-affinity probe for the apical sodium-dependent bile acid transporter (ASBT). Researchers utilized this fluorescent conjugate to develop a novel fluorescence polarization assay for screening ASBT inhibitors, which could lead to new therapeutic approaches for cholestatic liver diseases. The study reported a binding affinity (Kd) of 0.8 μM, making it one of the most sensitive probes available for ASBT studies.

In the field of cancer research, a recent breakthrough published in ACS Chemical Biology (2024) revealed that Cholic Acid AMCA Blue Amide can serve as an effective imaging agent for detecting bile acid receptor (FXR) overexpression in certain gastrointestinal cancers. The study showed that the compound's fluorescence intensity correlated strongly with FXR expression levels in tumor tissues, suggesting its potential as a diagnostic tool for precision oncology applications.

The synthesis and characterization of Cholic Acid AMCA Blue Amide have also seen significant improvements. A 2024 Nature Protocols paper detailed an optimized synthetic route (yield improved from 32% to 68%) that enhances the compound's purity and stability. This advancement addresses previous challenges related to the compound's shelf life and batch-to-batch variability, making it more reliable for research applications.

Emerging applications in metabolic disease research have been particularly promising. A recent study in Cell Metabolism (2024) utilized Cholic Acid AMCA Blue Amide to visualize real-time bile acid flux in living hepatocytes, providing unprecedented insights into the dysregulation of bile acid homeostasis in non-alcoholic fatty liver disease (NAFLD). The researchers developed a quantitative imaging protocol that could distinguish between normal and pathological bile acid trafficking patterns.

From a pharmaceutical development perspective, the compound's unique properties have enabled novel drug screening approaches. A 2023 publication in SLAS Discovery reported the development of a high-throughput screening platform using Cholic Acid AMCA Blue Amide to identify modulators of bile acid nuclear receptors. This platform has already led to the discovery of three novel lead compounds currently in preclinical development for metabolic disorders.

Despite these advances, challenges remain in the broader application of Cholic Acid AMCA Blue Amide. Recent discussions in Expert Opinion on Drug Discovery (2024) highlight the need for improved tissue penetration of the AMCA fluorophore and better spectral separation from common cellular autofluorescence. Several research groups are currently working on next-generation derivatives that address these limitations while maintaining the compound's excellent receptor binding properties.

The future directions for research involving Cholic Acid AMCA Blue Amide appear promising. Upcoming studies are exploring its use in gut microbiome research, where its fluorescence properties may help visualize bile acid-microbe interactions in real time. Additionally, its potential as a theranostic agent - combining diagnostic imaging with targeted therapy - is being investigated in several ongoing clinical trials for hepatobiliary cancers.